Cas no 194800-16-3 (1-(N-PENTYL)CYCLOPENTANOL)

• Product Name: 1-(N-PENTYL)CYCLOPENTANOL
• CAS No: 194800-16-3
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 92280
• Update Time: 2026-05-14

1-(N-PENTYL)CYCLOPENTANOL Chemical and Physical Properties

Names and Identifiers

• 1-(N-PENTYL)CYCLOPENTANOL
• 1-hydroxy-1-pentyl-cyclopentane
• 1-Pentyl-cyclopentanol
• n-AMYL CYCLOPENTANOL

• Inchi： InChI=1S/C10H20O/c1-2-3-4-7-10(11)8-5-6-9-10/h11H,2-9H2,1H3
• InChI Key： LPRXLSZAZXWDMY-UHFFFAOYSA-N
• SMILES： CCCCCC1(CCCC1)O

Computed Properties

• Exact Mass: 156.15100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Color/Form: Not determined
• Density: 0.912
• Boiling Point: 205.9°Cat760mmHg
• Flash Point: 82°C(180°F)
• Refractive Index: 1.47
• PSA: 20.23000
• LogP: 2.87180
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-(N-PENTYL)CYCLOPENTANOL

1-(N-PENTYL)CYCLOPENTANOL: A Comprehensive Overview

1-(N-PENTYL)CYCLOPENTANOL, also known by its CAS number 194800-16-3, is a versatile organic compound with a unique structure and a wide range of applications. This compound, characterized by its cyclopentanol backbone and pentyl substituent, has garnered significant attention in both academic and industrial research due to its potential in various fields. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to 1-(N-PENTYL)CYCLOPENTANOL.

The molecular structure of 1-(N-PENTYL)CYCLOPENTANOL consists of a cyclopentane ring with a hydroxyl group (-OH) attached to one carbon atom and a pentyl group (-CH2CH2CH2CH2CH3) attached to the same carbon. This configuration imparts the compound with unique physical and chemical properties. The presence of the hydroxyl group makes it capable of participating in hydrogen bonding, while the pentyl group introduces hydrophobic characteristics, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of 1-(N-PENTYL)CYCLOPENTANOL in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced materials such as polymers and nanoparticles. For instance, a 2023 study published in the Journal of Materials Chemistry demonstrated that 1-(N-PENTYL)CYCLOPENTANOL can be used as a building block for creating stimuli-responsive polymers, which have applications in drug delivery systems and smart materials.

In addition to its role in materials science, 1-(N-PENTYL)CYCLOPENTANOL has also been investigated for its potential in pharmaceuticals. The compound's ability to form hydrogen bonds makes it an attractive candidate for drug delivery systems. A 2022 study in the European Journal of Pharmaceutical Sciences showed that derivatives of 1-(N-PENTYL)CYCLOPENTANOL can enhance the solubility and bioavailability of poorly soluble drugs, making them more effective for therapeutic use.

The synthesis of 1-(N-PENTYL)CYCLOPENTANOL involves a multi-step process that typically begins with the preparation of cyclopentanone. This is followed by nucleophilic substitution or addition reactions to introduce the pentyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, researchers have utilized palladium-catalyzed cross-coupling reactions to achieve higher yields and better purity levels.

The physical properties of 1-(N-PENTYL)CYCLOPENTANOL, including its melting point, boiling point, and solubility, play a crucial role in determining its suitability for various applications. The compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, making it ideal for use in organic synthesis reactions. Its melting point is relatively low, which facilitates its handling under mild conditions.

In terms of industrial applications, 1-(N-PENTYL)CYCLOPENTANOL has found utility in the production of specialty chemicals, agrochemicals, and personal care products. Its ability to act as both a solvent and a reactant makes it a valuable commodity in these industries. Recent market analysis indicates a growing demand for this compound due to its versatility and increasing applications across diverse sectors.

The environmental impact of 1-(N-PENTYL)CYCLOPENTANOL has also been a topic of interest among researchers. Studies have shown that the compound is biodegradable under certain conditions, which aligns with current trends toward sustainable chemistry practices. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, CAS No 194800-16-3, or 1-(N-PENTYL)CYCLOPENTANOL, is a multifaceted compound with significant potential across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, make it an exciting area of ongoing research. As scientific understanding continues to grow, so too will the possibilities for leveraging this compound to address real-world challenges.